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Compound of Interest

Compound Name: POTASSIUM METAVANADATE

Cat. No.: B1143514

An In-depth Technical Guide on the Core Chemical Properties of Anhydrous Potassium
Metavanadate

Introduction

Anhydrous potassium metavanadate (KVOs) is an inorganic compound that serves as a
significant source of vanadium in various chemical and industrial processes.[1] It is recognized
for its role as a precursor in the synthesis of vanadium-based catalysts, in the production of
specialty glasses and ceramics, and in analytical chemistry.[1][2][3] This guide provides a
comprehensive overview of the core chemical properties of anhydrous potassium
metavanadate, tailored for researchers, scientists, and professionals in drug development.

General and Physicochemical Properties

Anhydrous potassium metavanadate is typically a colorless to pale green or white crystalline
solid.[4][5] It is an odorless compound with the IUPAC name potassium;oxido(dioxo)vanadium.

[415](6]

Table 1: General Properties of Anhydrous Potassium Metavanadate
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Property Value References

CAS Number 13769-43-2 21311411 7118119]

Molecular Formula KVOs3 [21311411711°1[1.0]

Molecular Weight 138.04 g/mol 2113114171
Colorless to pale green or

Appearance white/off-white crystalline [L12][4151120111]
solid/powder

Odor Odorless [4][6]
potassium;oxido(dioxo)vanadiu

IUPAC Name [4][5][11]

m

Table 2: Physical and Thermodynamic Properties of Anhydrous Potassium Metavanadate

Property Value References
Melting Point 520 °C (793.15 K) [2][4][9][11][12]
Density 2.84 g/lcm3 at 25 °C [21[4]19][10]

2.88 g/cm3 at 20 °C

[8]

Solubility in Water

Soluble. Moderately soluble,
forming a slightly alkaline
solution. 124 g/L at 20 °C.

[LIi4]E81eN L 1][12][13]

Insoluble in ethanol, methanol,

Solubility in Other Solvents acetone, toluene, and [10]
isopropanol.
Decomposes upon heating,
Decomposition emitting toxic fumes of [12][14]

vanadium oxides (VOX).

Crystal Structure
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Anhydrous potassium metavanadate possesses an orthorhombic crystal structure.[10] The
structure consists of infinite chains formed by linked VOa tetrahedra.[4] The monohydrate form
(KVOs-H20) also has an orthorhombic crystal structure but with a different space group
(Pnam).[4][15]

Table 3: Crystal Structure of Anhydrous Potassium Metavanadate

Property Value References
Crystal System Orthorhombic [10]
Space Group Pbcm (No. 57) [4]

, a=5.78 A, b=10.794 A,
Unit Cell Parameters [10]
c=5.176 A, a=p=y=90°

o Infinite chains of linked VOa
Structural Description [4]
tetrahedra.

Chemical Reactivity and Stability

Stability: Anhydrous potassium metavanadate is stable under normal ambient conditions and
anticipated storage and handling temperatures and pressures.[8][16] The metavanadates are
generally more stable than the ortho- or pyro-vanadates.[4]

Reactivity:

o Oxidizing Properties: It acts as a mild oxidizing agent due to the vanadium being in the +5
oxidation state.[1][5][13] This property allows it to be used in redox reactions where
vanadium can be reduced to lower oxidation states like V4* and V3*.[1] It may react with
strong or weak reducing agents.[5][13]

o Thermal Decomposition: When heated to decomposition, it emits toxic and corrosive fumes
of vanadium oxides (V20s).[12][14] Although non-combustible, heating can increase the
intensity of a fire.[12][17]

e Agueous Solution: It dissolves in water to form a slightly alkaline solution.[1] In acidic
conditions, the aqueous solution can undergo hydrolysis to form other vanadium species.[1]
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Experimental Protocols
Synthesis of Anhydrous Potassium Metavanadate

Method 1: From Vanadium Pentoxide and Potassium Hydroxide This is a common laboratory
method for preparing potassium metavanadate.

e Reaction: Vanadium pentoxide (V20s) is dissolved in a hot, concentrated solution of
potassium hydroxide (KOH).[4][18] The chemical equation for this reaction is: V20s + 2KOH
- 2KVOs + H20

e Procedure: Small amounts of V20s are added to the hot, stirred KOH solution. The mixture is
heated for a few minutes to ensure the reaction goes to completion.[10]

« |solation: The resulting solution is filtered. To purify the product and remove excess
hydroxide, a non-solvent like ethanol or acetone is added in large quantities, causing the
potassium metavanadate to precipitate as fine crystals or a powder.[10]

o Final Steps: The precipitate is filtered, washed with a small amount of the same non-solvent,
and then dried to obtain the anhydrous salt.[4][10]
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Caption: Synthesis workflow for anhydrous potassium metavanadate.

Method 2: From Ammonium Metavanadate and Potassium Carbonate This method involves the
reaction of ammonium metavanadate with potassium carbonate at elevated temperatures (80-
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90 °C).[19]

Characterization Techniques

The identity and purity of synthesized potassium metavanadate are confirmed using various
analytical methods.

» X-ray Diffraction (XRD): This technique is employed to determine the crystal structure and
phase purity of the final product. The resulting diffraction pattern is compared with known
standards for KVOs3.[20][21]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis is used to identify the
characteristic vibrational modes of the metavanadate ion. Key bands include those for V=0
vibrations (around 970-1005 cm~1) and the symmetric and asymmetric stretching of V—-0O-V
bridges (around 525-590 cm~1).[20]

e Thermal Analysis (TG/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) are used to study the thermal stability and decomposition profile of the
compound.[19] This can confirm the absence of water of hydration in the anhydrous form.

o Elemental Analysis: The elemental composition is determined to confirm the stoichiometry.
This involves volumetric titration with iron(ll) sulfate to quantify vanadium and flame
photometry to determine the potassium content.[21]
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Caption: Workflow for the characterization of potassium metavanadate.

Signaling Pathways and Biological Relevance
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While this guide focuses on chemical properties, it is noteworthy for drug development
professionals that vanadate compounds, including potassium metavanadate, are known to
influence various biological systems. They are often studied for their insulin-mimetic properties
and their ability to inhibit protein tyrosine phosphatases. The interaction of vanadate with
cellular signaling pathways is a key area of biochemical research.[2]

Reducing Agent

Potassium Metavanadate (KVOs)

input

Redox Reaction

Cl'hermal DecompositiorD

Products

Y

Potassium Compounds Vanadium Pentoxide (V20s) Reduced Vanadium Species (e.g., V4*)
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Caption: Reactivity pathways of anhydrous potassium metavanadate.

Safety and Handling

Potassium metavanadate is classified as toxic.[5][6][14] It is fatal if swallowed, inhaled, or in
contact with skin.[7][17][22] It causes serious eye and skin irritation and may cause respiratory
irritation.[6][14][22] It is also suspected of damaging fertility or the unborn child and causes
damage to organs through prolonged or repeated exposure.[6][8][14] Therefore, strict safety
precautions, including the use of personal protective equipment such as gloves, eye protection,
and respiratory protection, are mandatory when handling this compound.[7][22] It should be
stored in a dry, tightly closed container in a well-ventilated place.[8][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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